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Compound of Interest

1-(4-Bromo-2-
Compound Name:
fluorophenyl)thiourea

Cat. No.: B1285841

Technical Guide: 1-(4-Bromo-2-
fluorophenyl)thiourea

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(4-Bromo-2-
fluorophenyl)thiourea, a compound of interest in medicinal chemistry and drug discovery.
Due to the limited availability of specific experimental data for this exact molecule in publicly
accessible databases, this guide also includes information on closely related analogs to
provide a comparative context for its potential properties and biological activities.

Chemical Identity

IUPAC Name: 1-(4-Bromo-2-fluorophenyl)thiourea
CAS Number: A specific CAS number for 1-(4-Bromo-2-fluorophenyl)thiourea has not been
identified in major chemical databases as of the latest search. This may indicate that the

compound is a novel entity or an intermediate that has not been extensively characterized and
registered.

Structural Information
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Property Value
Molecular Formula C7HeBrFN2S
Molecular Weight 249.11 g/mol

Chemical Structure

A 2D representation of the chemical structure of 1-(4-Bromo-2-fluorophenyl)thiourea.

Physicochemical Properties (Predicted and
Comparative)

While experimental data for the target compound is scarce, the following table summarizes key
physicochemical properties for structurally similar thiourea derivatives. These values can serve
as an estimation for 1-(4-Bromo-2-fluorophenyl)thiourea.

Molecular
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)
1-(4-
Bromophenyl)thi 2646-30-2 231.11 1.85 (11121131141
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Synthesis Protocol
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The synthesis of 1-(4-Bromo-2-fluorophenyl)thiourea can be achieved through a standard
reaction of the corresponding aniline with a thiocyanate salt in the presence of an acid, or by
using a pre-formed isothiocyanate. Below is a detailed experimental protocol based on
common synthetic methods for thioureas.

Reaction: 4-Bromo-2-fluoroaniline - 1-(4-Bromo-2-fluorophenyl)thiourea
Materials:

e 4-Bromo-2-fluoroaniline

o Ammonium thiocyanate or Potassium thiocyanate
e Hydrochloric acid (concentrated)

e Ethanol

o Water

e Round-bottom flask

e Reflux condenser

e Stirring apparatus

e Heating mantle

e Buchner funnel and filter paper

o Beakers and other standard laboratory glassware
Procedure:

o Preparation of the Reaction Mixture: In a round-bottom flask equipped with a reflux
condenser and a magnetic stirrer, dissolve 1.0 equivalent of 4-bromo-2-fluoroaniline in
ethanol.
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Addition of Thiocyanate: To this solution, add 1.2 equivalents of ammonium thiocyanate (or
potassium thiocyanate).

Acidification and Reflux: Slowly add 1.5 equivalents of concentrated hydrochloric acid to the
mixture. Heat the reaction mixture to reflux and maintain this temperature for 4-6 hours. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Isolation of the Product: After the reaction is complete, cool the mixture to room temperature.
Pour the reaction mixture into a beaker containing crushed ice. A solid precipitate should
form.

Purification: Collect the crude product by vacuum filtration using a Buchner funnel. Wash the
solid with cold water to remove any remaining salts and acid. The crude 1-(4-Bromo-2-
fluorophenyl)thiourea can be further purified by recrystallization from a suitable solvent
such as ethanol or an ethanol/water mixture.

Drying and Characterization: Dry the purified product under vacuum. The structure and purity
of the final compound should be confirmed using analytical techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)
spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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